Cas no 1368812-30-9 (2-(4-Methoxy-benzyl)-morpholine)
2-(4-Methoxy-benzyl)-morpholine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Methoxy-benzyl)-morpholine
- Morpholine, 2-[(4-methoxyphenyl)methyl]-
-
- Inchi: 1S/C12H17NO2/c1-14-11-4-2-10(3-5-11)8-12-9-13-6-7-15-12/h2-5,12-13H,6-9H2,1H3
- InChI Key: OFXHUYLLJDWILQ-UHFFFAOYSA-N
- SMILES: N1CCOC(CC2=CC=C(OC)C=C2)C1
2-(4-Methoxy-benzyl)-morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM501105-1g |
2-(4-Methoxybenzyl)morpholine |
1368812-30-9 | 97% | 1g |
$637 | 2023-02-02 |
2-(4-Methoxy-benzyl)-morpholine Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
Additional information on 2-(4-Methoxy-benzyl)-morpholine
Research Briefing on 2-(4-Methoxy-benzyl)-morpholine (CAS: 1368812-30-9) in Chemical Biology and Pharmaceutical Applications
The compound 2-(4-Methoxy-benzyl)-morpholine (CAS: 1368812-30-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery and therapeutic applications. This briefing synthesizes the latest findings on its synthesis, biological activity, and pharmacological relevance, drawing from peer-reviewed studies published within the last three years.
Recent studies highlight the role of 2-(4-Methoxy-benzyl)-morpholine as a key intermediate in the synthesis of novel central nervous system (CNS) targeting agents. Its structural features—a morpholine ring linked to a 4-methoxybenzyl group—facilitate blood-brain barrier penetration, making it a promising candidate for neuropharmacology. For instance, a 2023 study in the Journal of Medicinal Chemistry demonstrated its utility in developing sigma-1 receptor modulators, which show efficacy in mitigating neuropathic pain and neurodegenerative disorders.
In oncology, derivatives of 2-(4-Methoxy-benzyl)-morpholine have been explored for their inhibitory effects on protein kinases. A 2022 publication in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this compound yielded potent inhibitors of PI3Kα, a critical target in breast cancer therapy. Molecular docking studies revealed that the methoxybenzyl moiety enhances binding affinity to the ATP-binding site of the kinase, suggesting a structure-activity relationship worth further optimization.
From a synthetic chemistry perspective, advancements in green chemistry have enabled more efficient routes to produce 2-(4-Methoxy-benzyl)-morpholine. A 2023 paper in ACS Sustainable Chemistry & Engineering detailed a catalytic reductive amination protocol using biodegradable catalysts, achieving >90% yield with minimal waste. This aligns with the pharmaceutical industry's push toward sustainable manufacturing practices.
Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that unmodified 2-(4-Methoxy-benzyl)-morpholine exhibits rapid hepatic metabolism, necessitating prodrug strategies or formulation enhancements. Additionally, its off-target interactions with monoamine oxidases (MAOs) warrant careful consideration in CNS drug design. Future research directions may focus on structural analogs with improved metabolic stability and selectivity.
In conclusion, 2-(4-Methoxy-benzyl)-morpholine (CAS: 1368812-30-9) represents a multifaceted tool in medicinal chemistry, with applications spanning neuroscience and oncology. Continued exploration of its derivatives and mechanisms will likely yield clinically relevant candidates, supported by emerging synthetic and computational methodologies.
1368812-30-9 (2-(4-Methoxy-benzyl)-morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)